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Compound of Interest

Compound Name: 3-Methyl-1H-1,2,4-triazole

Cat. No.: B1296081

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Methyl-1H-1,2,4-triazole is a versatile heterocyclic compound that serves as a crucial
building block in the synthesis of a wide array of agrochemicals and pharmaceuticals.[1][2] Its
unique structural features, stability, and reactivity make it an important intermediate for
developing fungicides, herbicides, and other bioactive molecules.[1][2] This technical guide
provides a comprehensive overview of the chemical and physical properties, synthesis, and
applications of 3-Methyl-1H-1,2,4-triazole.

Chemical and Physical Properties

The fundamental properties of 3-Methyl-1H-1,2,4-triazole are summarized in the tables below.
These properties are essential for its handling, storage, and application in various chemical
reactions.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 7170-01-6 (2131141516171

Molecular Formula CsHsNs3 [1][5][6]

Molecular Weight 83.09 g/mol [11I5161[7]
White to light yellow to light

Appearance [1][5]
orange powder/crystal

Melting Point 94 -98 °C [1]

44 - 48 °C [3]

N ) 265 °C (at atmospheric

Boiling Point [1]
pressure)

138 °C (at 8 Torr) [3]

Solubility Soluble in Methanol [3]
2 - 8 °C, under inert

Storage Temperature [11[3]
atmosphere

Table 2: Spectroscopic and Structural Information

Identifier Value Source(s)

SMILES Cclinc[nH]n1 [518]
INChl=1S/C3H5N3/c1-3-4-2-5-

InChl [5]18]
6-3/h2H,1H3,(H,4,5,6)
PZKFSRWSQOQYNR-

InChiKey [5]18]

UHFFFAOYSA-N

1H NMR (300 MHz)

5 2.53 (s, 3H), 8.03 (s, 1H),
11.52 (s, 1H)

[4]

13C NMR (300 MHz)

0 156.5, 149.8, 13.5

[4]
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Experimental Protocols

Synthesis of 3-Methyl-1H-1,2,4-triazole

A common and effective method for the synthesis of 3-Methyl-1H-1,2,4-triazole involves the
reaction of acetamidine hydrochloride with formylhydrazine.[4]

Materials:

Acetamidine hydrochloride

Anhydrous ethanol

Sodium methanolate

Formylhydrazine

Butyl acetate

Heptane

Procedure:[4]

To a 20L reactor, add acetamidine hydrochloride (2.0 kg, 21.16 mol) and anhydrous ethanol
(10.0 L).

e Cool the resulting suspension to 0-5°C.

o Slowly add sodium methanolate (1.15 kg, 21.2 mol) while maintaining the temperature below
20°C.

e Add formylhydrazine (1.28 kg, 21.2 mol) to the mixture.
» Heat the reaction mixture to 55°C and stir for 16 hours.
o After the reaction is complete, cool the mixture to 20°C and filter to remove any solids.

o Concentrate the filtrate by distillation under reduced pressure to a volume of 2.0-2.5 L.
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e Add butyl acetate (4 L) to the concentrate and re-concentrate under reduced pressure to 2.0-
2.5 L. Repeat this step until the weight ratio of butyl acetate to ethanol is greater than 19:1.

o Heat the mixture to 70-75°C for 15 minutes, then cool to room temperature (20-22°C) over 1
hour.

 Stir at room temperature for 14 hours.
¢ Cool the suspension to 0-5°C, stir for 1 hour, and then filter.
o Wash the filter cake with a 3:1 (v/v) mixture of heptane and butyl acetate (4.0 L).

e Dry the resulting solid at 30-35°C under vacuum at 25 mmHg for 48 hours to yield 3-methyl-
1,2,4-triazole as a pale pink solid.
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Caption: Synthetic workflow for the preparation of 3-Methyl-1H-1,2,4-triazole.

Applications in Drug Development and
Agrochemicals

3-Methyl-1H-1,2,4-triazole is a key precursor in the synthesis of a variety of biologically active
compounds. Its triazole ring system is a common feature in many antifungal agents, where it is
believed to interact with the fungal cytochrome P450 enzyme lanosterol 14a-demethylase,
inhibiting the synthesis of ergosterol, a vital component of the fungal cell membrane.

Derivatives of 1,2,4-triazole have demonstrated a broad spectrum of pharmacological activities,
including:

 Antifungal[1][9]
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Antimicrobial[9][10][11]

Anticancer[9][11][12]

Anti-inflammatory[9][11][12]

Anticonvulsant[9][11][12]

Antioxidant[9][11]

In the field of agrochemicals, this compound is integral to the production of potent fungicides
and herbicides, contributing to crop protection and enhanced agricultural yields.[1][2] The
versatility of the 1,2,4-triazole scaffold allows for the synthesis of compounds with tailored
biological activities.
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Caption: Role of 3-Methyl-1H-1,2,4-triazole in developing bioactive compounds.

Safety Information

3-Methyl-1H-1,2,4-triazole is classified with the following hazard statements: H302 (Harmful if
swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May
cause respiratory irritation).[7] Appropriate personal protective equipment, including gloves,
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safety glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or under a fume hood. For detailed safety information, refer
to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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